Cas no 20945-65-7 (2-Chloro-4-(methylsulfonyl)phenol)

• Product Name: 2-Chloro-4-(methylsulfonyl)phenol
• CAS No: 20945-65-7
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• MDL: MFCD01707658
• CID: 910832
• PubChem ID: 210099
• Update Time: 2025-06-09

2-Chloro-4-(methylsulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(methylsulfonyl)phenol
• 2-chloro-4-methylsulfonylphenol
• 2-Chlor-4-methansulfonyl-phenol
• 2-Chlor-4-methylsulfon-phenol
• 2-chloro-4-methanesulfonylphenol
• 3-Chlor-4-hydroxy-1-methylsulfon-benzol
• 3-Chloro-4-hydroxyphenyl methyl sulfone
• Phenol, 2-chloro-4-(methylsulfonyl)-
• 2-chloro-4-methanesulfonyl-phenol
• FCH1333226
• AK135108
• EN002845
• AX8072844
• C73953
• SCHEMBL1577287
• DTXSID60175122
• AKOS016845944
• A924922
• CS-0150147
• MFCD01707658
• C7H7ClO3S
• 4-06-00-05826 (Beilstein Handbook Reference)
• 20945-65-7
• AS-62586
• BRN 1950197

• MDL： MFCD01707658
• Inchi： 1S/C7H7ClO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： NKCJTSDDCIJRLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C)(=O)=O)O
• BRN： 1950197

Computed Properties

• Exact Mass: 205.98000
• Monoisotopic Mass: 205.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8

Experimental Properties

• Boiling Point: 390.371°C at 760 mmHg
• PSA: 62.75000
• LogP: 2.52990

2-Chloro-4-(methylsulfonyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Chloro-4-(methylsulfonyl)phenol

Recent Advances in the Study of 2-Chloro-4-(methylsulfonyl)phenol (CAS: 20945-65-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-4-(methylsulfonyl)phenol (CAS: 20945-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 2-Chloro-4-(methylsulfonyl)phenol as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, characterized by a chloro-substituted phenol ring and a methylsulfonyl group, makes it a valuable scaffold for designing compounds with anti-inflammatory, antimicrobial, and anticancer properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric reactions, to optimize the production of this compound with high yield and purity.

In the context of biological activity, 2-Chloro-4-(methylsulfonyl)phenol has demonstrated promising results in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. The compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key target in the treatment of chronic inflammatory diseases. Additionally, its antimicrobial properties have been explored, with findings suggesting its potential as a lead compound for developing new antibiotics against drug-resistant bacterial strains.

Another area of interest is the compound's potential application in oncology. Recent in vitro and in vivo studies have shown that derivatives of 2-Chloro-4-(methylsulfonyl)phenol can induce apoptosis in cancer cells by modulating signaling pathways such as PI3K/AKT and MAPK. These findings underscore the compound's potential as a chemotherapeutic agent, particularly for cancers with limited treatment options. However, further research is needed to evaluate its safety profile and pharmacokinetic properties in human trials.

Despite these promising developments, challenges remain in the practical application of 2-Chloro-4-(methylsulfonyl)phenol. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical use. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-Chloro-4-(methylsulfonyl)phenol (CAS: 20945-65-7) represents a promising candidate for drug development, with demonstrated biological activities and therapeutic potential. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinical applications. This brief serves as a timely update for researchers and industry professionals engaged in the exploration of this compound and its derivatives.